Cas no 2164246-53-9 (2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid)

2-{6-(tert-Butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo[3.2.1]octan-3-yl}acetic acid is a specialized bicyclic compound featuring dual tert-butoxycarbonyl (Boc) protecting groups, enhancing its stability during synthetic applications. The 6-azabicyclo[3.2.1]octane scaffold provides a rigid framework, making it valuable for constructing complex molecular architectures in medicinal chemistry and peptide synthesis. The presence of the acetic acid moiety offers a reactive handle for further functionalization. The Boc groups ensure selective deprotection under mild acidic conditions, enabling controlled stepwise synthesis. This compound is particularly useful in the development of constrained peptidomimetics and bioactive intermediates, where stereochemical control and selective reactivity are critical. Its structural features make it a versatile building block for advanced organic synthesis.
2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid structure
2164246-53-9 structure
Product Name:2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid
CAS No:2164246-53-9
MF:C19H32N2O6
MW:384.467185974121
CID:5991499
PubChem ID:165518646
Update Time:2025-05-19

2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid
    • 2-{6-[(tert-butoxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}-6-azabicyclo[3.2.1]octan-3-yl}acetic acid
    • 2164246-53-9
    • EN300-1285454
    • Inchi: 1S/C19H32N2O6/c1-17(2,3)26-15(24)20-19(10-14(22)23)8-12-7-13(9-19)21(11-12)16(25)27-18(4,5)6/h12-13H,7-11H2,1-6H3,(H,20,24)(H,22,23)
    • InChI Key: CDHPOLXJQNBFJD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2CC(CC(=O)O)(CC1C2)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 384.22603674g/mol
  • Monoisotopic Mass: 384.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 105Ų

2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid Pricemore >>

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2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid Related Literature

Additional information on 2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo3.2.1octan-3-yl}acetic acid

Compound CAS No 2164246-53-9: 2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo[3.2.1]octan-3-yl}acetic Acid

The compound with CAS No 2164246-53-9, named 2-{6-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}-6-azabicyclo[3.2.1]octan-3-yl}acetic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and bioactivity. The molecule's structure features a bicyclo[3.2.1]octane framework, which is a tricyclic system with three fused rings, providing it with exceptional stability and versatility in chemical interactions.

The tert-butoxy carbonyl (BOC) groups present in the molecule are protective groups commonly used in organic synthesis to stabilize reactive intermediates during chemical transformations. These groups are strategically positioned at the 6 and 3 positions of the bicyclic system, indicating a high degree of functionalization and complexity in its structure. The presence of these groups also suggests that this compound may have been synthesized through a multi-step process involving advanced protection-deprotection strategies.

Recent studies have highlighted the importance of bicyclic systems in drug design due to their ability to mimic natural product scaffolds and interact with biological targets such as enzymes and receptors. The azabicyclo[3.2.1]octane core of this compound is particularly interesting, as it has been shown to exhibit potent bioactivity in various pharmacological assays. For instance, derivatives of this core have demonstrated inhibitory effects on key enzymes involved in cancer progression, making them promising candidates for anti-cancer drug development.

The acetic acid moiety attached to the bicyclic system further enhances the compound's functional diversity. This group can participate in hydrogen bonding interactions, which are critical for binding to biological targets. Additionally, the acetic acid group may facilitate the formation of ester or amide bonds, enabling further chemical modifications to optimize the compound's pharmacokinetic properties.

From a synthetic perspective, the construction of such a complex molecule requires expertise in multi-component reactions and stereocontrol techniques. The synthesis likely involves a combination of ring-closing metathesis, nucleophilic substitutions, and peptide coupling reactions to assemble the bicyclic framework and functionalize it with the BOC groups and acetic acid moiety.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed that the azabicyclo[3.2.1]octane core can effectively bind to protein targets with high affinity, suggesting its potential as a lead compound for drug development.

In terms of applications, this compound could serve as a valuable building block for constructing more complex molecules with enhanced bioactivity. Its unique structure also makes it an excellent candidate for studying stereochemical effects on molecular recognition processes.

Moreover, the tert-butoxy carbonyl groups not only protect reactive sites during synthesis but also contribute to the molecule's solubility and stability under physiological conditions. This dual functionality underscores the importance of careful design in medicinal chemistry.

Looking ahead, further research into this compound could explore its potential as an inhibitor of specific biological pathways or as a component in targeted drug delivery systems. Its structural complexity and functional diversity make it an intriguing subject for both academic and industrial research efforts.

In conclusion, CAS No 2164246-53-9 represents a cutting-edge advancement in organic synthesis and drug discovery. Its intricate structure and functional groups position it as a valuable asset in developing novel therapeutic agents with high specificity and efficacy.

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